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Compound of Interest

Compound Name: Amber naphthofuran

Cat. No.: B10790042 Get Quote

Characterization of Amber Naphthofuran: A
Spectroscopic Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

methodologies used for the characterization of Amber naphthofuran, a key ingredient in the

fragrance industry. Amber naphthofuran, scientifically known as dodecahydro-3a,6,6,9a-

tetramethylnaphtho[2,1-b]furan (CAS No. 3738-00-9), is also recognized by trade names such

as Ambrox® DL and Cetalox®. Its complex chemical structure necessitates a multi-faceted

analytical approach for unambiguous identification and quality control. This document details

the expected results from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS), supported by detailed experimental protocols.

Spectroscopic Data Summary
The following tables summarize the expected quantitative data from the spectroscopic analysis

of Amber naphthofuran. It is important to note that specific values may vary slightly

depending on the instrumentation, experimental conditions, and the specific isomeric

composition of the sample.

Table 1: Predicted ¹H NMR Spectroscopic Data for Amber Naphthofuran
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Chemical Shift (δ)
ppm

Multiplicity
Integration
(Number of
Protons)

Assignment

~ 0.8 - 1.0 Multiple singlets 12H
Methyl groups (C-3a,

C-6, C-6, C-9a)

~ 1.0 - 2.0 Complex multiplets 14H

Methylene and

methine protons of the

decahydronaphthofura

n ring system

~ 3.4 - 3.9 Multiplets 2H

Methylene protons

adjacent to the ether

oxygen (-O-CH₂-)

Table 2: Predicted ¹³C NMR Spectroscopic Data for Amber Naphthofuran

Chemical Shift (δ) ppm Carbon Type Assignment

~ 15 - 35 CH₃ Methyl carbons

~ 20 - 45 CH₂
Methylene carbons of the

aliphatic rings

~ 40 - 60 CH
Methine carbons of the

aliphatic rings

~ 70 - 85 C
Quaternary carbons of the ring

junctions

~ 75 - 90 CH

To cite this document: BenchChem. [Spectroscopic data for Amber naphthofuran
characterization (NMR, IR, Mass Spec).]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b10790042?utm_src=pdf-body
https://www.benchchem.com/product/b10790042#spectroscopic-data-for-amber-naphthofuran-characterization-nmr-ir-mass-spec
https://www.benchchem.com/product/b10790042#spectroscopic-data-for-amber-naphthofuran-characterization-nmr-ir-mass-spec
https://www.benchchem.com/product/b10790042#spectroscopic-data-for-amber-naphthofuran-characterization-nmr-ir-mass-spec
https://www.benchchem.com/product/b10790042#spectroscopic-data-for-amber-naphthofuran-characterization-nmr-ir-mass-spec
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10790042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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